N-benzyl-N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-benzyl-N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C25H27N3O3/c1-26(16-19-10-4-2-5-11-19)25(31)24(30)21-17-28(22-13-7-6-12-20(21)22)18-23(29)27-14-8-3-9-15-27/h2,4-7,10-13,17H,3,8-9,14-16,18H2,1H3
• InChI Key: VATWLNNAPBZEMK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol
• CAS No.: 872857-91-5

Description

N-benzyl-N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Chemical Composition and Pharmaceutical Uses

N-benzyl-N-methyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a compound with potential pharmaceutical applications. It is related to a family of compounds that have been synthesized and investigated for various medical purposes. For example, a derivative of this compound, N-{2-[((2S)-3-{[1-(4-chlorobenzyl)piperidin-4-yl]amino}-2-hydroxy-2-methylpropyl)oxy]-4-hydroxyphenyl}acetamide benzoate, has been used in pharmaceutical compositions and therapeutic applications, particularly for its solvate properties (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Synthesis and Derivatives

The synthesis of related compounds, such as N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide, has been a topic of research. These compounds were obtained as alternative products in the one-pot cyclocondensation involving components like benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, piperidine, and ω-bromoacetophenone (A. Krauze et al., 2007).

Potential Biological Activities

Some derivatives of this compound have been synthesized and tested for biological activities. Compounds like N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been screened for antimicrobial activities against pathogenic bacteria and fungi, showing effectiveness in these applications (B. Mokhtari & K. Pourabdollah, 2013).

Applications in Neuroscience

In neuroscience research, derivatives of this compound have been explored for their potential as anti-acetylcholinesterase inhibitors. For instance, 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds have been studied for their anti-acetylcholinesterase activities, showing promise in this field (H. Sugimoto et al., 1995).

Therapeutic Research

Research on compounds structurally similar to this compound has extended to therapeutic applications. For example, benzodiazepines bearing benzimidazole/benzothiazole and indole moieties were synthesized and demonstrated antimicrobial and antioxidant activities (Basavaraj S Naraboli & J. S. Biradar, 2017).